7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid

• IUPAC Name: 7-chloro-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C11H8ClNO3/c1-5-8(12)3-2-6-9(5)13-4-7(10(6)14)11(15)16/h2-4H,1H3,(H,13,14)(H,15,16)
• InChI Key: KIGXAPARJYAEQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1NC=C(C2=O)C(=O)O)Cl
• Molecular Formula: C11H8ClNO3
• DSSTOX Substance ID: DTXSID00303260
• Molecular Weight: 237.64 g/mol
• CAS RN: 405923-50-4

Description

7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid is a solid compound with a crystalline form ranging from white to light yellow. It has a low solubility at room temperature, insoluble in water but soluble in some organic solvents such as ethanol and dimethyl sulfoxide. It is an organic acid that can produce protons. It has strong acidity and can react with bases to produce corresponding salts.

Molecular Structure Analysis

The molecular weight of 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid is 193.63. The compound’s structure can be represented by the SMILES string: CC1=C(C=CC2=C(C=CN=C12)O)Cl. Further analysis of its structure can be obtained from its NMR data.

Physical And Chemical Properties Analysis

7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid has a density of 1.5±0.1 g/cm³. It has a boiling point of 409.0±45.0 °C at 760 mmHg. The compound has a molar refractivity of 57.3±0.3 cm³. It has 4 hydrogen bond acceptors and 2 hydrogen bond donors.

Scientific Research Applications

Quinoline, which consists of benzene fused with N-heterocyclic pyridine, has received considerable attention as a core template in drug design because of its broad spectrum of bioactivity. Numerous derivatives of the bioactive quinolines have been harnessed via expeditious synthetic approaches. This review reveals that quinoline is an indisputable pharmacophore due to its tremendous benefits in medicinal chemistry research and other valuable areas of human endeavor.

Safety And Hazards

As an organic compound, 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid has certain toxicity and should be handled with care to avoid contact with skin, eyes, and mucous membranes. Appropriate personal protective equipment, including laboratory gloves, goggles, and lab coats, should be worn during handling. Eating and smoking are strictly prohibited during operation.